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Compound of Interest

Compound Name: Neuraminidase-IN-2

Cat. No.: B12400661

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neuraminidase-IN-2 is a potent and selective inhibitor of the influenza virus neuraminidase

(NA) enzyme.[1][2] Viral neuraminidase is a critical glycoprotein on the surface of the influenza

virus that facilitates the release of progeny virions from infected host cells.[1][3] By cleaving

terminal sialic acid residues from host cell receptors, neuraminidase prevents the aggregation

of newly formed viruses at the cell surface and allows for their efficient spread.[1][3][4]

Neuraminidase-IN-2 acts by mimicking the natural substrate of the neuraminidase enzyme,

sialic acid, and binding to its active site with high affinity, thereby blocking its enzymatic activity.

[5][6] This inhibition prevents the release of new viral particles, effectively halting the spread of

the infection within the host.[3][4][5] These application notes provide detailed protocols for the

in vitro characterization of Neuraminidase-IN-2.

Mechanism of Action: Inhibition of Viral Release
The primary mechanism of action for Neuraminidase-IN-2 is the disruption of the influenza

virus replication cycle at the final stage of viral release.[3][4][5]
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Start Prepare Neuraminidase-IN-2 dilutions
and MUNANA substrate

Dispense diluted Neuraminidase-IN-2
into a 96-well plate

Add diluted virus (source of neuraminidase)
to each well Incubate at room temperature Add MUNANA substrate to each well Incubate at 37°C Add stop solution Read fluorescence on a plate reader Calculate IC50 value

Start Seed host cells (e.g., MDCK)
in 96-well plates

Prepare serial dilutions of
Neuraminidase-IN-2 Add inhibitor dilutions to the cells Add virus to designated wells

(for EC50 determination) Incubate for 48-72 hours Assess cell viability
(e.g., using CellTiter-Glo) Calculate EC50 and CC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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